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Introduction

Sodium hydroxymethanesulfinate, also known as Rongalite or sodium formaldehyde
sulfoxylate, is a potent reducing agent utilized in various industrial bleaching applications.[1][2]
[3][4] It is particularly effective as a reductive bleaching agent for textiles and paper pulp, where
it works by chemically reducing and neutralizing color-causing compounds.[5][6] This document
provides detailed application notes and experimental protocols for the use of sodium
hydroxymethanesulfinate in these processes, intended for a scientific audience.

Chemical Properties and Mechanism of Action

Sodium hydroxymethanesulfinate (NaHSO2-CH20-2H20) is a white, crystalline solid that is
stable at room temperature but exhibits strong reducing properties at elevated temperatures.[1]
In the printing and dyeing industry, it is primarily used as a discharging agent to fade dyed
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fabrics.[1] Its bleaching action stems from its ability to reduce chromophores, the parts of
molecules responsible for color, rendering them colorless.[7]

Applications in Textile Bleaching: Dye Stripping

Sodium hydroxymethanesulfinate is highly effective for stripping dyes from textile fabrics, a
crucial process for correcting dyeing faults or recycling textile materials.[7][8] It is particularly
useful for removing reactive dyes from cellulosic fibers like cotton.

Quantitative Data: Dye Stripping of Cotton Fabric

The following table summarizes the effect of varying concentrations of reducing agents on the
stripping efficiency and physical properties of cotton fabric dyed with reactive dyes.

Reducing
Agent Stripping Weight Loss Strength Loss
Concentration Efficiency (%) (%) (%)

(glL)

Reference

5 g/L Hydrose +
5 g/L Caustic Adequate Minimal Minimal [9]
Soda

10 g/L Hydrose +
10 g/L Caustic
Soda

15-1.6 - [9]

81 (dark shade),
8 g/L Hydrose ] - -
87 (light shade)

4 g/L Thiourea 86 (dark shade),
dioxide 91 (light shade)

Note: "Hydrose" is a common term for sodium hydrosulfite, a related reducing agent. The data
provides a comparative context for the performance of reductive stripping agents.

Experimental Protocol: Dye Stripping of Cotton Fabric

This protocol is designed for the laboratory-scale stripping of reactive dyes from cotton fabric.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.rongdachemical.com/Chemical-industry-news/application-and-process-development-of-sodium-formaldehyde-sulfoxylate
https://www.mdpi.com/2071-1050/15/9/7467
https://www.mdpi.com/2071-1050/15/9/7467
https://patents.google.com/patent/US4227881A/en
http://www.tekstilec.si/wp-content/uploads/2016/03/10.14502Tekstilec2022.65.2022062.pdf
http://www.tekstilec.si/wp-content/uploads/2016/03/10.14502Tekstilec2022.65.2022062.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

Dyed cotton fabric

e Sodium hydroxymethanesulfinate

e Ammonium salt (e.g., ammonium sulfate)

 Sulfite salt (e.g., sodium sulfite)

o Wetting agent (optional)

e Deionized water

o Beakers

e Heating plate with magnetic stirrer

e Thermometer

e Drying oven

Procedure:

» Prepare an aqueous stripping liquid in a beaker containing approximately 1% to 3.5% of an
ammonium salt and 1% to 3.5% of a sulfite salt based on the weight of the fabric.[8]

e Heat the solution to a temperature of at least 60°C (140°F).[8]

o Add approximately 0.5% to 3.5% sodium hydroxymethanesulfinate to the heated solution.[8]
A wetting agent (0.05% to 2.0%) can also be added to improve the process.[8]

o Immerse the dyed cotton fabric into the stripping liquid.

e Maintain the temperature of the stripping bath between 60°C and 88°C (140°F to 190°F) for
30 to 60 minutes with continuous stirring.[8]

 After the treatment, remove the fabric from the stripping liquid.
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» Rinse the stripped fabric thoroughly with hot water, followed by a cold water rinse to remove
any residual chemicals.

e Dry the fabric in an oven at an appropriate temperature.

» Evaluate the stripping efficiency by measuring the color difference before and after the
treatment using a spectrophotometer. Assess any changes in the fabric's physical properties,
such as weight and tensile strength.

Applications in Pulp and Paper Bleaching

Sodium hydroxymethanesulfinate is utilized in the pulp and paper industry to bleach
mechanical and recycled pulps.[5][10] Its reductive action helps to increase the brightness of
the pulp by decolorizing the residual lignin and other chromophores without significant
degradation of the cellulose fibers.

Quantitative Data: Brightnhess Gain in Recycled Pulp
Bleaching

The table below illustrates the brightness gain of deinked pulp using a two-stage oxidative-
reductive bleaching sequence. While this data uses sodium dithionite, it provides a relevant
benchmark for the effectiveness of reductive bleaching in pulp.
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Bleaching
Stage

Initial
Brightness (%
ISO)

Final
Brightness (%
ISO)

Brightness
Gain (% I1SO)

Reference

High Brightness
Pulp - Peroxide
Stage

5.7

[11]

High Brightness
Pulp - Dithionite
Stage

4.0

[11]

High Brightness
Pulp - Two-Stage
(PY)

9.7

[11]

Low Brightness
Pulp - Peroxide
Stage

4.4

[11]

Low Brightness
Pulp - Dithionite
Stage

3.8

[11]

Low Brightness
Pulp - Two-Stage
(PY)

9.1

[11]

A patent for a process using hydroxymethane sulfinic acid (the acid form of sodium

hydroxymethanesulfinate) on recycled pulp reported a final brightness of 85.4, compared to

83.6 for sodium hydrosulfite under the same conditions.[10]

Experimental Protocol: Reductive Bleaching of Recycled

Paper Pulp

This protocol outlines a laboratory procedure for bleaching deinked recycled paper pulp.

Materials:
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o Deinked recycled paper pulp

e Sodium hydroxymethanesulfinate (or hydroxymethane sulfinic acid)

» Deionized water

» Beakers or reaction vessel

e Heating and mixing apparatus

e pH meter

e Buchner funnel and filter paper for pulp washing

» Brightness testing equipment (e.g., ISO brightness tester)

Procedure:

o Determine the consistency (dry weight percentage) of the deinked pulp slurry.

 In areaction vessel, dilute the pulp with deionized water to the desired consistency for
bleaching.

o Heat the pulp slurry to the target bleaching temperature, typically between 70°C and 110°C.
[10]

o Adjust the pH of the pulp slurry to the desired range, which can be from 4 to 12.[10]

e Add the required dosage of sodium hydroxymethanesulfinate to the pulp slurry. The dosage
can range from approximately 0.1 to 40 pounds per ton of dry pulp.[10]

e Maintain the bleaching conditions (temperature, pH, and mixing) for a specified retention
time, which can range from 15 minutes to 360 minutes.[10]

 After the retention time, stop the bleaching reaction.

e Wash the bleached pulp thoroughly with deionized water to remove residual chemicals and
dissolved chromophores.
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* Prepare handsheets from the bleached pulp according to standard laboratory procedures.

» Measure the ISO brightness of the handsheets to determine the effectiveness of the
bleaching process.

Visualizations
Signaling Pathway of Reductive Bleaching

Sodium Hydroxymethanesulfmate Chemical Reduction Chromqphore Becomes Decolorized Molecule
(Reducing Agent) (Color-causing group)

Click to download full resolution via product page

Caption: Reductive bleaching mechanism of sodium hydroxymethanesulfinate.

Experimental Workflow for Textile Dye Stripping
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Caption: Step-by-step workflow for textile dye stripping.
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Caption: Key parameters influencing pulp brightness in reductive bleaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. rongdachemical.com [rongdachemical.com]
e 2. USP-NF: Sodium Formaldehyde Sulfoxylate App Note — Nanalysis [nanalysis.com]
¢ 3. Sodium Formaldehyde Sulfoxylate: What is and Uses [highmountainco.com]

¢ 4. China sodium formaldehyde sulfoxylate/formaldehyde hydrosulfiteSodium bisulfoxylate
manufacturers and suppliers | Huide [xzhdindustry.com]

5. Bleaching of wood pulp - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8005171/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sodium-hydroxymethanesulfinate-in-bleaching-processes
https://www.benchchem.com/product/b8005171?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rongdachemical.com/Chemical-industry-news/application-and-process-development-of-sodium-formaldehyde-sulfoxylate
https://www.nanalysis.com/usp-sodium-formaldehyde-sulfoxylate
https://www.highmountainco.com/sodium-formaldehyde-sulfoxylate-what-is-and-uses/
https://www.xzhdindustry.com/sodium-formaldehyde-sulfoxylateformaldehyde-hydrosulfitesodium-bisulfoxylate-product/
https://www.xzhdindustry.com/sodium-formaldehyde-sulfoxylateformaldehyde-hydrosulfitesodium-bisulfoxylate-product/
https://en.wikipedia.org/wiki/Bleaching_of_wood_pulp
https://www.researchgate.net/publication/353833253_Study_of_bleaching_of_old_newsprint_recycled_paper_reproduction_of_newspaper_material
https://www.mdpi.com/2071-1050/15/9/7467
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

8. US4227881A - New process of color stripping dyed textile fabric - Google Patents
[patents.google.com]

o 9. tekstilec.si [tekstilec.si]

e 10. US6758942B2 - Process for bleaching pulp or paper - Google Patents
[patents.google.com]

e 11. woodresearch.sk [woodresearch.sk]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Sodium
Hydroxymethanesulfinate in Bleaching Processes]. BenchChem, [2026]. [Online PDF].
Avallable at: [https://www.benchchem.com/product/b8005171/docs#application-notes-and-
protocols-for-sodium-hydroxymethanesulfinate-in-bleaching-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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